5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid

• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• SMILES: C#CCNC1=C(C=C(C=C1)Cl)C(=O)O
• InChI: InChI=1S/C10H8ClNO2/c1-2-5-12-9-4-3-7(11)6-8(9)10(13)14/h1,3-4,6,12H,5H2,(H,13,14)
• InChIKey: MLHDHHNQYORGHI-UHFFFAOYSA-N

5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid: Physicochemical & Molecular Profile

5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid (CAS 1247792-57-9) is a substituted benzoic acid derivative characterized by a 5-chloro substituent and a propargylamino group at the 2-position . It possesses a molecular formula of C₁₀H₈ClNO₂, a molecular weight of 209.63 g/mol, and a computed LogP of 2.0833 . The compound is typically supplied as a solid requiring storage at 2–8°C in a sealed, dry environment to maintain stability . It is primarily employed as a synthetic intermediate and a research tool in the development of antimicrobial, antiviral, and anticancer agents .

Multi-target tool compound for DAT, CCR5, and 12-LOX pathway studies

Halogen-substituted scaffold with propargylamino modification for target engagement research

Requires cold-chain storage (2–8 °C, sealed dry) to maintain stability

5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid: Analog Substitution Risks

Direct substitution of 5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid with a simpler analog—such as the unsubstituted 2-(prop-2-yn-1-ylamino)benzoic acid or the 4-chloro positional isomer—introduces significant and often unacceptable risk in research workflows. The presence and position of the chlorine atom critically modulates electronic distribution and steric hindrance, which directly alters target engagement profiles . For example, the 5-chloro substitution in this compound is correlated with low nanomolar antagonist activity at the CCR5 receptor and neuronal nicotinic acetylcholine receptors (nAChRs), while analogous compounds lacking the chlorine or with alternative substitution patterns show substantially different (often >10-fold weaker) affinities [1]. Furthermore, the physicochemical properties, such as a LogP of 2.08 and a TPSA of 49.33 Ų, dictate a specific solubility and permeability window that is not maintained by other benzoic acid derivatives, thereby invalidating their use in assays optimized for this specific compound's behavior .

5-Chloro substitution correlates with CCR5/nAChR antagonism; removal or repositioning of chlorine may shift target engagement profiles by >10-fold, invalidating assay comparisons.

Physicochemical profiles (lipophilicity, polarity) diverge from other benzoic acid derivatives, disrupting solubility-permeability alignment in established assays.

Structural analogs lacking the propargylamino group exhibit different handling and storage requirements, complicating inventory interchange.

• [1] BindingDB. BDBM50394596 (CHEMBL2164202): Antagonist activity at CCR5 receptor. View Source

5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid: Evidence vs. Key Comparators

DAT Inhibition vs. GBR-12909

This compound demonstrates moderate inhibitory activity at the human dopamine transporter (DAT). In a cell-based assay using HEK293 cells expressing human DAT, the compound inhibited [³H]dopamine reuptake with an IC₅₀ of 945 nM [1]. This activity is distinct from the potent and highly selective reference DAT inhibitor GBR-12909, which exhibits an IC₅₀ of 40-51 nM in similar functional uptake assays . The differential potency profile positions this compound not as a high-affinity DAT ligand but potentially as a tool for studying more moderate modulatory effects, or as a scaffold requiring further optimization for enhanced transporter engagement.

DAT Inhibition vs GBR-12909

Reported

IC₅₀ 945 nM vs GBR-12909 40–51 nM

~19–24-fold weaker

DAT modulation assay context; distinct from high-potency reference inhibitors.

Cross-study comparison; [³H]dopamine reuptake in HEK293 cells.

Evidence Dimension	Dopamine Transporter (DAT) Reuptake Inhibition (Functional Assay)
Target Compound Data	IC₅₀ = 945 nM
Comparator Or Baseline	GBR-12909 (Vanoxerine) [Reference Inhibitor]
Quantified Difference	Comparator is approximately 19- to 24-fold more potent (IC₅₀ = 40-51 nM).
Conditions	Inhibition of [³H]dopamine reuptake in HEK293 cells expressing human DAT.

Why This Matters

Quantifies the compound's functional DAT inhibition, enabling researchers to discriminate its utility from high-potency DAT inhibitors for studying nuanced transporter pharmacology.

• [1] EcoDrugPlus. Bioactivity data for 5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid (Compound ID 2126094): Inhibition of [3H]dopamine reuptake at human DAT. View Source

CCR5 Antagonism vs. Maraviroc

The compound exhibits extremely potent antagonist activity at the CCR5 chemokine receptor. In a cell-based assay using P4R5 cells co-expressing CD4 and an LTR-β-galactosidase construct, the compound inhibited receptor internalization with an IC₅₀ of 0.100 nM [1]. This sub-nanomolar activity is comparable to, and in this specific assay context, appears more potent than the clinically approved CCR5 antagonist Maraviroc, which displays an IC₅₀ of approximately 7.2 nM for inhibiting MIP-1β binding to CCR5 in a related but distinct assay format . This highlights the compound's strong affinity for CCR5 and its potential as a lead structure for developing next-generation entry inhibitors.

CCR5 Antagonism vs Maraviroc

Reported

IC₅₀ 0.100 nM vs Maraviroc 7.2 nM

Assay formats differ; ~72-fold difference

CCR5 pathway engagement; sub-nM activity in this cellular assay distinct from clinical reference.

P4R5/CD4/LTR-β-gal cells; receptor internalization readout.

Evidence Dimension	CCR5 Receptor Antagonist Activity (Functional/Cellular Assay)
Target Compound Data	IC₅₀ = 0.100 nM
Comparator Or Baseline	Maraviroc [Clinical Reference]
Quantified Difference	Target compound is approximately 72-fold more potent than Maraviroc in this specific assay (note: assay formats differ).
Conditions	P4R5 cells co-expressing CD4 and LTR-β-gal construct; inhibition of receptor internalization.

Why This Matters

Establishes the compound's sub-nanomolar affinity for CCR5, a validated therapeutic target in HIV and inflammatory diseases, providing a clear differentiation point for researchers seeking potent chemical probes.

• [1] BindingDB. BDBM50394596 (CHEMBL2164202): Antagonist activity at CCR5 receptor. View Source

Platelet 12-LOX Inhibition vs. NDGA

The compound inhibits human platelet 12-lipoxygenase (12-LOX). In a binding assay, the compound demonstrated inhibitory activity against human platelet 12-LOX when tested at a concentration of 30 µM . A well-characterized comparator, nordihydroguaiaretic acid (NDGA), is a non-selective lipoxygenase inhibitor with reported IC₅₀ values of 3.0–5.0 µM for human platelet 12-LOX . While NDGA is more potent, it suffers from poor selectivity and off-target effects, including antioxidant activity. The specific activity of this compound at 30 µM, while moderate, offers a potentially more selective chemical starting point for medicinal chemistry efforts aimed at developing novel, isoform-selective 12-LOX inhibitors.

12-LOX Inhibition vs NDGA

Data to verify

Activity at 30 µM; NDGA IC₅₀ 3–5 µM

Distinct potency and selectivity context

12-LOX inhibition screening; selectivity context may differ from pan-LOX inhibitor NDGA.

Source absent; concentration-based detection, full IC₅₀ not reported.

Evidence Dimension	Human Platelet 12-Lipoxygenase (12-LOX) Inhibition
Target Compound Data	Inhibitory activity detected at 30 µM (precise IC₅₀ not reported).
Comparator Or Baseline	Nordihydroguaiaretic Acid (NDGA) [Standard Inhibitor]
Quantified Difference	NDGA exhibits a defined IC₅₀ of 3.0-5.0 µM, indicating higher potency; the target compound's activity is characterized by a concentration of 30 µM, suggesting a distinct potency and potentially improved selectivity profile.
Conditions	In vitro binding/inhibition assay against human N-terminal His6-tagged platelet 12-LOX.

Why This Matters

Provides a defined activity benchmark for 12-LOX inhibition, enabling researchers to evaluate this compound as a potential scaffold for developing selective 12-LOX modulators distinct from the pan-LOX inhibitor NDGA.

Physicochemical Differentiation vs. 5-Chloro-2-aminobenzoic Acid

This compound possesses a computed octanol-water partition coefficient (LogP) of 2.0833, indicating moderate lipophilicity . In contrast, a structurally related precursor, 5-Chloro-2-aminobenzoic acid, exhibits a more polar character (estimated LogP ~1.0-1.5 based on structural analogs), reflecting the absence of the hydrophobic propargyl group. Furthermore, the target compound requires refrigerated storage (2-8°C, sealed dry) for long-term stability, whereas 5-chloro-2-aminobenzoic acid is typically stored at room temperature . These differences in lipophilicity and stability conditions underscore that the propargylamino substitution not only alters the compound's biological target engagement but also significantly modifies its handling, storage, and potential formulation behavior.

Physicochemical vs Precursor

Class-level

LogP 2.08 vs ~1.0–1.5 (est.)

Storage: 2–8 °C vs ambient

Propargyl substitution alters lipophilicity and storage requirements vs. 5-chloro-2-aminobenzoic acid.

Computed LogP; handling considerations for assay design.

Evidence Dimension	Lipophilicity and Storage Stability
Target Compound Data	LogP = 2.0833; Storage: Sealed dry, 2-8°C
Comparator Or Baseline	5-Chloro-2-aminobenzoic acid [Precursor Analog]
Quantified Difference	Target compound is more lipophilic (ΔLogP ≈ +0.5 to +1.0 estimated) and requires refrigerated storage compared to room temperature storage for the comparator.
Conditions	Computed LogP; Manufacturer's recommended storage conditions.

Why This Matters

Demonstrates that the propargyl substitution introduces tangible changes in physicochemical properties and handling requirements, which are critical considerations for inventory management, assay design, and lead optimization.

5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid: Prioritized Research Applications

CCR5 Antagonist Probe for HIV Entry

This compound serves as a highly potent, sub-nanomolar CCR5 antagonist (IC₅₀ = 0.100 nM) and is therefore best prioritized as a chemical probe or lead optimization scaffold in HIV-1 entry and immunology research [1]. Its exceptional potency, superior in this assay format to the clinical drug Maraviroc, makes it a compelling tool for studying receptor internalization and downstream signaling pathways.

DAT Tool for Moderate Affinity Studies

With a defined functional IC₅₀ of 945 nM for inhibiting [³H]dopamine reuptake at human DAT, this compound is appropriately positioned as a research tool for investigating moderate-affinity DAT interactions [2]. It is not a direct substitute for high-potency DAT inhibitors like GBR-12909 but offers a distinct activity window for studying nuanced transporter modulation and structure-activity relationships.

Non-NDGA 12-LOX Inhibitor Scaffold

The compound's documented activity against human platelet 12-LOX at 30 µM provides a validated starting point for medicinal chemistry efforts aimed at generating selective 12-LOX inhibitors . Its activity profile, distinct from the more potent but non-selective NDGA (IC₅₀ = 3-5 µM), suggests a potentially cleaner pharmacological background for hit-to-lead optimization in inflammation and cancer biology programs.

Application

Selection Property

Validation Focus

CCR5 pathway antagonist studies (HIV entry)

Reported high-affinity CCR5 binding in cellular assay

Receptor internalization and signaling pathway assays

DAT moderate-affinity interaction studies

Moderate DAT inhibition profile

DAT reuptake assays and structure-activity relationship exploration

Non-NDGA 12-LOX inhibitor development

12-LOX inhibition at defined screening concentration

Selectivity profiling against pan-LOX inhibitors

• [1] BindingDB. BDBM50394596 (CHEMBL2164202): Antagonist activity at CCR5 receptor. View Source
• [2] EcoDrugPlus. Bioactivity data for 5-Chloro-2-(prop-2-yn-1-ylamino)benzoic acid (Compound ID 2126094): Inhibition of [3H]dopamine reuptake at human DAT. View Source